Cas no 477866-50-5 (N-[(E)-2-[3-(Benzylsulfanyl)-6-methyl-1,2,4-triazin-5-yl]ethenyl]-4-chloroaniline)

N-[(E)-2-[3-(Benzylsulfanyl)-6-methyl-1,2,4-triazin-5-yl]ethenyl]-4-chloroaniline structure
477866-50-5 structure
Product Name:N-[(E)-2-[3-(Benzylsulfanyl)-6-methyl-1,2,4-triazin-5-yl]ethenyl]-4-chloroaniline
CAS No:477866-50-5
MF:C19H17ClN4S
MW:368.883081197739
CID:5694292
PubChem ID:6404715
Update Time:2023-10-31

N-[(E)-2-[3-(Benzylsulfanyl)-6-methyl-1,2,4-triazin-5-yl]ethenyl]-4-chloroaniline Chemical and Physical Properties

Names and Identifiers

    • 477866-50-5
    • HMS575N16
    • N-{2-[3-(benzylsulfanyl)-6-methyl-1,2,4-triazin-5-yl]vinyl}-4-chloroaniline
    • 1L-392S
    • AKOS005082916
    • (E)-N-(2-(3-(benzylthio)-6-methyl-1,2,4-triazin-5-yl)vinyl)-4-chloroaniline
    • N-[(E)-2-(3-benzylsulfanyl-6-methyl-1,2,4-triazin-5-yl)ethenyl]-4-chloroaniline
    • N-[(E)-2-[3-(benzylsulfanyl)-6-methyl-1,2,4-triazin-5-yl]ethenyl]-4-chloroaniline
    • N-(2-(3-(Benzylsulfanyl)-6-methyl-1,2,4-triazin-5-yl)vinyl)-4-chloroaniline
    • N-(2-[3-(BENZYLSULFANYL)-6-METHYL-1,2,4-TRIAZIN-5-YL]VINYL)-N-(4-CHLOROPHENYL)AMINE
    • N-(2-[3-(BENZYLSULFANYL)-6-METHYL-1,2,4-TRIAZIN-5-YL]VINYL)-4-CHLOROANILINE
    • Benzenamine, 4-chloro-N-[2-[6-methyl-3-[(phenylmethyl)thio]-1,2,4-triazin-5-yl]ethenyl]-
    • N-[(E)-2-[3-(Benzylsulfanyl)-6-methyl-1,2,4-triazin-5-yl]ethenyl]-4-chloroaniline
    • Inchi: 1S/C19H17ClN4S/c1-14-18(11-12-21-17-9-7-16(20)8-10-17)22-19(24-23-14)25-13-15-5-3-2-4-6-15/h2-12,21H,13H2,1H3/b12-11+
    • InChI Key: YUEJPHHBWTVRPU-VAWYXSNFSA-N
    • SMILES: ClC1C=CC(=CC=1)N/C=C/C1C(C)=NN=C(N=1)SCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 368.0862454g/mol
  • Monoisotopic Mass: 368.0862454g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 76Ų
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